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Compound Focus: Chlorpyrifos-d10

CAS No.: 285138-81-0

Cat. No.: S804346

Get Quote

The table below summarizes the fundamental physicochemical and solubility data for Chlorpyrifos-d10, the

deuterium-labeled analog used as an internal standard [1].

Property Value / Information

CAS No. 285138-81-0 [1]

Molecular Formula C9HD10Cl3NO3PS [1]

Molecular Weight 360.65 g/mol [1]

Appearance White to off-white solid [1]

Research
Application

Deuterium-labeled tracer and internal standard for quantitative analysis by NMR,

GC-MS, or LC-MS [1]

Solubility in Water 100 mg/mL (277.28 mM) [1]

Solubility in DMSO 50 mg/mL (138.64 mM) [1]
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The available data is from a commercial supplier's datasheet and lacks experimental details such as

temperature, measurement method, or solvent characterization [1]. Here is a general framework for preparing

stock solutions based on common laboratory practice:

Weigh Chlorpyrifos-d10
Solid

Select Solvent

DMSO Ultrapure H₂O

Add solvent and dissolve
(May require ultrasonication)

Note: For water stock, filter and
sterilize with a 0.22 µm filter before use.

Aliquot Solution

Short-Term Storage
(-20°C, 1 month)

Long-Term Storage
(-80°C, 6 months)

Click to download full resolution via product page

Research Considerations

Use as an Internal Standard: Chlorpyrifos-d10 is primarily used as a stable isotope-labeled internal

standard to improve accuracy in quantifying native chlorpyrifos in complex matrices via GC-MS or LC-
MS [1]. This application is distinct from biological activity studies.
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Refer to Native Compound Data: For insights into hydrolysis, photolysis, or biodegradation kinetics,

you may consult literature on the non-labeled compound, Chlorpyrifos (CAS 2921-88-2) [2] [3].
However, note that deuterium substitution can subtly alter physicochemical properties.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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